Cas no 648898-11-7 (Benzoic acid, 4-(5-cyano-2-pyridinyl)-)

• Product Name: Benzoic acid, 4-(5-cyano-2-pyridinyl)-
• CAS No: 648898-11-7
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• CID: 413121
• PubChem ID: 57352114
• Update Time: 2025-04-19

Benzoic acid, 4-(5-cyano-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-cyano-2-pyridinyl)-
• 4-(4-CYANOPYRIDIN-2-YL)BENZOIC ACID
• 4-(5-cyano-2-pyridinyl)benzoic acid
• 4-(5-Cyanopyridin-2-yl)benzoic acid
• 648898-11-7
• SCHEMBL6662295

• Inchi： 1S/C13H8N2O2/c14-7-9-1-6-12(15-8-9)10-2-4-11(5-3-10)13(16)17/h1-6,8H,(H,16,17)
• InChI Key： VDWDAPHWBRJBMV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(C#N)=CN=1)=O

Computed Properties

• Exact Mass: 224.05900
• Monoisotopic Mass: 224.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.98000
• LogP: 2.31848